Cas no 328918-82-7 (2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid)

2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid structure
328918-82-7 structure
Product Name:2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid
CAS No:328918-82-7
MF:C12H10BrNO3
MW:296.11670255661
CID:2822296
PubChem ID:11312482
Update Time:2025-04-21

2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-5-methyl-4-oxazoleacetic acid
    • SCHEMBL4064386
    • 2-(2-(4-BROMOPHENYL)-5-METHYLOXAZOL-4-YL)ACETIC ACID
    • 890-279-2
    • FCVXIPPJDZQRCK-UHFFFAOYSA-N
    • 2-[2-(4-bromophenyl)-5-methyl-1,3-oxazol-4-yl]acetic Acid
    • DTXSID801243445
    • DNA91882
    • EN300-18667115
    • DTXCID401674319
    • 2-(2-(4-bromophenyl)-5-methyl-1,3-oxazol-4-yl)acetic acid
    • 2-(2-(4-BROMOPHENYL)-5-METHYLOXAZOL-4-YL)ACETICACID
    • 328918-82-7
    • 4-Oxazoleacetic acid, 2-(4-bromophenyl)-5-methyl-
    • 2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid
    • MDL: MFCD07379108
    • Inchi: 1S/C12H10BrNO3/c1-7-10(6-11(15)16)14-12(17-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
    • InChI Key: FCVXIPPJDZQRCK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(CC(=O)O)=C(C)O1

Computed Properties

  • Exact Mass: 294.98441Da
  • Monoisotopic Mass: 294.98441Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.3Ų

2-(4-Bromophenyl)-5-methyl-4-oxazoleacetic acid Pricemore >>

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